Cas no 536704-54-8 (N-(4-fluorophenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• CAS No: 536704-54-8
• MF: C₂₅H₁₉FN₄O₂S
• MW: 458.507367372513
• CID: 6302760
• PubChem ID: 4197411
• Update Time: 2025-10-23

N-(4-fluorophenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• 536704-54-8
• N-(4-fluorophenyl)-2-[[3-(4-methylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• F0580-0207
• Oprea1_478023
• N-(4-fluorophenyl)-2-((4-oxo-3-(p-tolyl)-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide
• N-(4-fluorophenyl)-2-{[3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide
• AKOS002054974

• Inchi： 1S/C25H19FN4O2S/c1-15-6-12-18(13-7-15)30-24(32)23-22(19-4-2-3-5-20(19)28-23)29-25(30)33-14-21(31)27-17-10-8-16(26)9-11-17/h2-13,28H,14H2,1H3,(H,27,31)
• InChI Key： UWCQHROXGKENBQ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)F)=O)C1=NC2C3C=CC=CC=3NC=2C(N1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 458.12127520g/mol
• Monoisotopic Mass: 458.12127520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on N-(4-fluorophenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide

Research Briefing on N-(4-fluorophenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide (CAS: 536704-54-8)

The compound N-(4-fluorophenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide (CAS: 536704-54-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. The structural uniqueness of this molecule, characterized by its pyrimidoindole core and fluorophenylacetamide side chain, contributes to its high binding affinity and selectivity towards target proteins. Computational docking studies and molecular dynamics simulations have further elucidated its interaction with key residues in the ATP-binding pocket of kinases, providing a rationale for its inhibitory activity.

In vitro and in vivo experiments have demonstrated promising results. For instance, the compound exhibited significant anti-proliferative effects against a panel of cancer cell lines, with IC50 values in the low micromolar range. Additionally, its ability to modulate cytokine production in immune cells suggests potential applications in autoimmune diseases. Pharmacokinetic studies in rodent models revealed favorable bioavailability and tissue distribution, although further optimization may be required to enhance metabolic stability.

The synthesis of N-(4-fluorophenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide has been refined to improve yield and purity. Recent protocols emphasize the use of microwave-assisted synthesis and green chemistry principles, reducing reaction times and environmental impact. Analytical techniques such as HPLC-MS and NMR spectroscopy have been employed to confirm the compound's identity and assess its purity, ensuring reproducibility in biological studies.

Despite these advancements, challenges remain. The compound's solubility in aqueous media is limited, posing formulation challenges for clinical development. Researchers are exploring prodrug strategies and nanoformulations to address this issue. Furthermore, comprehensive toxicology studies are needed to evaluate its safety profile before progressing to human trials.

In conclusion, N-(4-fluorophenyl)-2-{3-(4-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide represents a promising candidate for further development in oncology and immunology. Its unique chemical structure and biological activity warrant continued investigation, with a focus on overcoming current limitations and advancing towards preclinical and clinical evaluation.